Cas no 329795-91-7 (Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 329795-91-7
• MF: C₁₅H₁₆N₄O₂
• MDL: MFCD02129958
• CID: 1454420
• Update Time: 2025-05-20

Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid,1,7-dihydro-5-methyl-7-phenyl-, ethyl ester
• ASISCHEM C58473
• AKOS BBS-00005769
• Ethyl 5-methyl-7-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 5-methyl-7-phenyl-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• ethyl 5-methyl-7-phenyl-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• EU-0072750
• Oprea1_165392
• Oprea1_231839
• Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD02129958

Additional information on Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Research Brief on Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 329795-91-7)

Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 329795-91-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the triazolopyrimidine class, which is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, highlighting its promise as a scaffold for developing novel therapeutic agents.

The synthesis of Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate typically involves multi-step reactions, starting from readily available precursors such as ethyl acetoacetate and phenylhydrazine. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction times. Structural elucidation via NMR, IR, and mass spectrometry has confirmed the compound's purity and stability, making it a viable candidate for further pharmacological studies.

Recent research has explored the compound's mechanism of action, particularly its interaction with biological targets such as enzymes and receptors. Preliminary in vitro studies suggest that it exhibits inhibitory activity against certain kinases and proteases, which are implicated in various diseases. For instance, its potential as a kinase inhibitor has been investigated in the context of cancer therapy, where it shows moderate activity against specific cancer cell lines. These findings underscore the need for further optimization and in vivo studies to assess its therapeutic efficacy and safety profile.

In addition to its pharmacological potential, Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has also been studied for its physicochemical properties, such as solubility, lipophilicity, and stability under various conditions. These properties are critical for its formulation and delivery in drug development. Computational modeling and molecular docking studies have provided insights into its binding affinity and selectivity, aiding in the design of derivatives with enhanced bioactivity.

Despite these advancements, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Ethyl 5-Methyl-7-phenyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate represents a promising candidate for drug development, with its unique structural features and broad pharmacological activities. Continued research efforts are warranted to explore its applications in treating various diseases and to optimize its properties for clinical use. This brief highlights the current state of knowledge and identifies key areas for future investigation.